Cas no 2228612-06-2 (2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde)

• Product Name: 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde
• CAS No: 2228612-06-2
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 6557708
• PubChem ID: 165669437
• Update Time: 2025-05-25

2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde
• EN300-1803736
• 2228612-06-2

• Inchi： 1S/C6H7N3O3/c1-8-5(2-3-10)6(4-7-8)9(11)12/h3-4H,2H2,1H3
• InChI Key： IULWCBNVSRHTJZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1CC=O)=O

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.7Ų

Additional information on 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde

Comprehensive Overview of 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde (CAS No. 2228612-06-2)

2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. With the CAS registry number 2228612-06-2, this compound is often searched by researchers and industry professionals for its synthetic utility and reactivity. The 1-methyl-4-nitro-1H-pyrazole moiety, combined with an acetaldehyde functional group, makes it a versatile intermediate in organic synthesis.

One of the key reasons for the growing interest in 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, and the pyrazole ring system, in particular, is known for its bioactivity. The presence of a nitro group and an aldehyde functionality in this molecule allows for diverse chemical transformations, enabling the creation of libraries of derivatives for screening purposes.

In the context of current trends, sustainability and green chemistry are hot topics in the scientific community. Researchers are exploring ways to synthesize 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde using environmentally friendly methods, such as catalytic processes or solvent-free reactions. This aligns with the broader demand for eco-friendly chemical synthesis and reduced carbon footprint in industrial applications. Additionally, the compound's potential use in biodegradable materials and renewable energy solutions has sparked further investigation.

From a technical perspective, the stability and storage conditions of CAS No. 2228612-06-2 are frequently discussed in forums and research papers. Proper handling and storage under inert atmospheres or at controlled temperatures are recommended to maintain its integrity. The compound's solubility in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it convenient for laboratory use, while its reactivity with nucleophiles opens doors for further functionalization.

The pharmaceutical industry has shown particular interest in 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde due to its potential as a building block for small-molecule drugs. Its structure is amenable to modifications that could lead to compounds with antimicrobial, anti-inflammatory, or anticancer properties. This aligns with the increasing demand for targeted therapies and personalized medicine, which are dominant themes in healthcare today.

Another area of exploration is the compound's application in agrochemicals. The nitropyrazole scaffold is known to exhibit pesticidal and herbicidal activities, making 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture and reduced chemical residues, this compound could play a pivotal role in formulating safer and more effective agrochemicals.

In material science, the aldehyde group of CAS No. 2228612-06-2 offers opportunities for polymerization or cross-linking reactions, which are essential for creating advanced materials. Researchers are investigating its use in smart polymers, conductive materials, and nanotechnology applications. These innovations are critical for industries ranging from electronics to biomedical engineering.

For those searching for synthetic protocols or spectroscopic data related to 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde, recent publications highlight optimized routes for its preparation, often starting from commercially available 1-methyl-4-nitro-1H-pyrazole. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and its derivatives.

In summary, 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)acetaldehyde (CAS No. 2228612-06-2) is a multifaceted compound with broad applicability across several high-impact fields. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its continued prominence in scientific research and industrial applications. As innovation drives the demand for specialized intermediates, this compound is poised to remain a key player in the chemical landscape.